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Compound of Interest

Compound Name: N,N-Dimethyl-p-phenylenediamine

Cat. No.: B046274 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols for N,N-Dimethyl-p-
phenylenediamine

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with N,N-Dimethyl-p-phenylenediamine. Adherence

to these guidelines is paramount to ensure personal safety and proper environmental

stewardship.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling N,N-Dimethyl-p-phenylenediamine, a comprehensive PPE strategy is

mandatory to prevent exposure through inhalation, skin contact, or eye contact.

Minimum Required PPE:
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PPE Category Specification Rationale

Eye Protection Chemical splash goggles.
Protects against splashes of

liquids and airborne particles.

Hand Protection
Appropriate protective gloves

(e.g., Nitrile rubber).

Prevents skin contact and

absorption.[1]

Body Protection Protective clothing, lab coat.
Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Required when working

outside of a fume hood or

when dust may be generated.

Operational Plan: From Handling to Emergency
Response
A systematic approach to handling N,N-Dimethyl-p-phenylenediamine minimizes risks. All

operations should be conducted in a well-ventilated area, preferably within a chemical fume

hood.

Step-by-Step Handling Procedure:

Preparation: Ensure all necessary PPE is donned correctly. Have an eyewash station and

safety shower readily accessible.

Handling: Avoid generating dust.[2][3] Use dry, clean utensils for transfers. Keep the

container tightly closed when not in use.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling. Decontaminate all work surfaces.

Emergency First Aid Measures:
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.

Note to Physician: Exposure to N,N-Dimethyl-p-phenylenediamine may cause

methemoglobinemia.[3][4]

Disposal Plan: Responsible Waste Management
N,N-Dimethyl-p-phenylenediamine and its containers must be disposed of as hazardous

waste.[3] All disposal methods must comply with local, state, and federal regulations.

Recommended Disposal Procedures:

Waste Collection: Collect waste N,N-Dimethyl-p-phenylenediamine and contaminated

materials in a designated, labeled, and sealed container.

Professional Disposal: Engage a licensed professional waste disposal service to handle the

disposal of this material.
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Disposal Methods: Approved disposal methods include incineration in a licensed facility or

burial in a designated hazardous waste landfill.[3]

Spill Residue: For spills, after containment and collection, the residue may be neutralized or

decontaminated before final disposal.[4] Always consult with your institution's environmental

health and safety department for specific protocols.

Quantitative Data at a Glance
For quick reference, the following tables summarize the key physical, chemical, and exposure

limit data for N,N-Dimethyl-p-phenylenediamine.

Physical and Chemical Properties:

Property Value

Appearance Dark brown to black solid

Molecular Formula C₈H₁₂N₂

Molecular Weight 136.19 g/mol [3]

Melting Point 34-36 °C[2]

Boiling Point 262 °C[2]

Solubility Soluble in water and organic solvents.

Density 1.036 g/cm³

Vapor Density 4.69 (Air = 1)

Flash Point 91 °C (closed cup)

Occupational Exposure Limits:

Specific occupational exposure limits (PELs, TLVs) for N,N-Dimethyl-p-phenylenediamine
have not been established by OSHA, NIOSH, or ACGIH. In the absence of specific limits, the

exposure limits for the parent compound, p-phenylenediamine, should be considered as a

reference for ensuring workplace safety.
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Organization Limit

OSHA PEL 0.1 mg/m³ (TWA) for p-phenylenediamine

NIOSH REL 0.1 mg/m³ (TWA) for p-phenylenediamine

ACGIH TLV 0.1 mg/m³ (TWA) for p-phenylenediamine

Visualizing the Safety Workflow
The following diagram illustrates the logical flow of operations for the safe handling of N,N-
Dimethyl-p-phenylenediamine, from preparation to disposal.
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Caption: Workflow for Safe Handling of N,N-Dimethyl-p-phenylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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